molecular formula C24H30O9 B1259441 Aglacin K

Aglacin K

Cat. No. B1259441
M. Wt: 462.5 g/mol
InChI Key: RXZQMOJDZOQMMZ-BLRYKZMTSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Aglacin K is a natural product found in Aglaia tomentosa with data available.

Scientific Research Applications

Aglacin K: A Unique Lignan Compound

Aglacin K, a unique lignan compound, was identified in the stem bark of Aglaia cordata. It is distinguished by its structure as a tetrahydrofuran lignan, setting it apart from other lignans in the same family. This compound's structure was determined through comprehensive spectroscopic data interpretation, highlighting its uniqueness in the realm of natural products (Wang et al., 2004).

Exploration of Aglacin K Stereoisomers

Further research delved into the synthesis of (±)-aglacin K stereoisomers, showcasing the compound's potential for diverse applications in scientific research. This work signifies the growing interest in exploiting Aglacin K's unique chemical structure for various scientific and possibly therapeutic purposes (Yoda et al., 2007).

Broader Applications of Lignans

While the specific applications of Aglacin K in scientific research are still being explored, the broader family of lignans to which it belongs has been investigated for various purposes. These include potential antimicrobial properties, therapeutic uses, and their role in combating antibiotic resistance. This broader context helps to frame the potential significance of Aglacin K in future scientific research (Li et al., 2015).

properties

Product Name

Aglacin K

Molecular Formula

C24H30O9

Molecular Weight

462.5 g/mol

IUPAC Name

[(3S,4S)-4-[hydroxy-(3,4,5-trimethoxyphenyl)methyl]oxolan-3-yl]-(3,4,5-trimethoxyphenyl)methanone

InChI

InChI=1S/C24H30O9/c1-27-17-7-13(8-18(28-2)23(17)31-5)21(25)15-11-33-12-16(15)22(26)14-9-19(29-3)24(32-6)20(10-14)30-4/h7-10,15-16,21,25H,11-12H2,1-6H3/t15-,16-,21?/m1/s1

InChI Key

RXZQMOJDZOQMMZ-BLRYKZMTSA-N

Isomeric SMILES

COC1=CC(=CC(=C1OC)OC)C([C@@H]2COC[C@H]2C(=O)C3=CC(=C(C(=C3)OC)OC)OC)O

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(C2COCC2C(=O)C3=CC(=C(C(=C3)OC)OC)OC)O

synonyms

7'-hydroxy-3,3',4,4',5,5'-hexamethoxy-7'-keto-9,9'-epoxylignan
aglacin K

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Aglacin K
Reactant of Route 2
Reactant of Route 2
Aglacin K
Reactant of Route 3
Reactant of Route 3
Aglacin K
Reactant of Route 4
Aglacin K
Reactant of Route 5
Aglacin K
Reactant of Route 6
Aglacin K

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.